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Compound of Interest

Compound Name: WRG-28

cat. No.: B10818722

This document provides comprehensive guidance on the proper disposal of WRG-28, a
selective, allosteric discoidin domain receptor 2 (DDR2) inhibitor.[1][2][3] Adherence to these
procedures is essential for maintaining laboratory safety and ensuring environmental
compliance.

Disclaimer: This guide is for informational purposes for research professionals. Always consult
your institution's Environmental Health and Safety (EHS) office for specific local regulations
and requirements.

Hazard Assessment

According to its Safety Data Sheet (SDS), WRG-28 is not classified as a hazardous substance
or mixture.[4] However, as with all laboratory chemicals, it should be handled with care, utilizing
appropriate personal protective equipment (PPE).[4][5]

Chemical and Safety Data

The following table summarizes key quantitative data for WRG-28.
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Property Value Source
Chemical Formula C21H18N205S [1114]
Molecular Weight 410.44 g/mol [1][4]
CAS Number 1913291-02-7 [2][4]
o Not a hazardous substance or
Hazard Classification ] [4]
mixture

Soluble in DMSO (e.g., 15

Solubilit 1

Y mg/mL) s
Storage (Powder) -20°C for 3 years [1]
Storage (In Solvent) -80°C for 1 year [1]

Step-by-Step Disposal Protocol

The primary disposal method for WRG-28 is collection as non-hazardous solid or liquid
chemical waste. Do not dispose of this compound down the drain or in regular trash without
explicit approval from your local EHS department.[5][6]

Protocol for Unused or Expired Solid WRG-28:

o Preparation: Ensure all personal protective equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves, is worn.[4]

» Containment: Place the solid WRG-28 powder into a designated, sealable waste container.
This container must be compatible with the chemical and clearly labeled.

o Labeling: Affix a label to the container that includes:
o The full chemical name: "WRG-28"

o The words "Non-Hazardous Chemical Waste for Disposal” (or as required by your
institution).

o The quantity of the waste.
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o Storage: Store the sealed waste container in a designated satellite accumulation area, away
from incompatible materials, until collection.[7][8]

» Pickup: Arrange for waste collection through your institution's EHS office.
Protocol for Solutions Containing WRG-28 (e.g., in DMSO):

o Segregation: Collect liquid waste containing WRG-28 in a dedicated, leak-proof container.
Do not mix with other waste streams unless permitted by your EHS office.[9]

o Containment: Use a container compatible with the solvent (e.g., a polyethylene container for
DMSO). Ensure the container has a secure screw-top cap and is kept closed except when
adding waste.[6][7]

o Labeling: Label the liquid waste container with:
o The full chemical name: "WRG-28"
o The solvent used (e.g., "in DMSQO") and its approximate concentration.
o The words "Non-Hazardous Chemical Waste for Disposal”.

o Storage: Store the liquid waste container in secondary containment (such as a spill tray) to
prevent leaks.[6][10]

¢ Pickup: Schedule a waste pickup with your EHS office.
Protocol for Empty WRG-28 Containers:
o Decontamination: Thoroughly empty the container of any residual powder.[6]

e Rinsing: The first rinse of the container with a suitable solvent (e.g., ethanol or the solvent
used for your experiments) should be collected and disposed of as chemical waste.[6]
Subsequent rinses may be permissible for drain disposal, but confirm with your EHS
guidelines.

o Disposal: After rinsing and air-drying, obliterate or remove the original label.[6] Dispose of
the container as solid waste (e.g., in designated glass disposal boxes).[6]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of WRG-
28 waste.
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Caption: Workflow for the proper segregation and disposal of WRG-28.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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